Cas no 608537-74-2 (2-Thiophenecarboxylic acid, 4-bromo-3-methoxy-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-bromo-3-methoxy-, ethyl ester
• CAS No: 608537-74-2
• MF: C₈H₉BrO₃S
• MW: 265.124260663986
• CID: 1623534
• PubChem ID: 58735813
• Update Time: 2025-04-21

2-Thiophenecarboxylic acid, 4-bromo-3-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-bromo-3-methoxy-, ethyl ester
• DB-101098
• SCHEMBL12086920
• 608537-74-2

• Inchi： 1S/C8H9BrO3S/c1-3-12-8(10)7-6(11-2)5(9)4-13-7/h4H,3H2,1-2H3
• InChI Key： SDEKRCOGASUTAH-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C(=O)OCC)=C1OC

Computed Properties

• Exact Mass: 263.94557
• Monoisotopic Mass: 263.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 35.53